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Compound of Interest

Compound Name: Trimethylcyclohexanone

Cat. No.: B1229504

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and
disposal of Trimethylcyclohexanone. Adherence to these protocols is critical for ensuring
personal safety and maintaining a secure laboratory environment.

Essential Safety Information at a Glance

Trimethylcyclohexanone is a combustible liquid and vapor that can cause irritation to the skin,
eyes, and respiratory tract.[1] Inhalation of high concentrations may lead to central nervous
system depression.[1] Therefore, strict adherence to safety protocols is mandatory.

Physical and Chemical Properties
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Property Value Source
Molecular Formula CoH160 [1112]
Molecular Weight 140.22 g/mol [1][2]
Appearance Clear, colorless liquid [1]
Boiling Point 188-192 °C

Flash Point 64 °C (147.2 °F) [1]
Density 0.887 g/mL at 25 °C

Solubility in Water 13 g/L (20 °C) [1]

Exposure Limits

Organization Limit

ACGIH None listed
NIOSH None listed
OSHA - Final PELs None listed

Personal Protective Equipment (PPE): Your First
Line of Defense

The use of appropriate Personal Protective Equipment is mandatory when handling
Trimethylcyclohexanone.
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Recommended Personal Protective

Operation .
Equipment

Eye Protection: Chemical safety goggles or a
face shield.[1][2] Hand Protection: Appropriate

General Handling protective gloves (e.g., Nitrile rubber).[1][2] Skin
and Body Protection: Laboratory coat, long

pants, and closed-toe shoes.[1][2]

- All PPE listed for General Handling. -

Respiratory Protection: If ventilation is
Weighing/Dispensing inadequate or if mists are generated, use a

NIOSH-approved respirator with an organic

vapor cartridge.[1][2]

- All PPE listed for General Handling and
Heating/Refluxing Weighing/Dispensing. - Ensure work is
conducted in a certified chemical fume hood.[2]

Operational Plan: A Step-by-Step Guide to Safe
Handling

This procedural guide outlines the safe handling of Trimethylcyclohexanone from receipt to

disposal.
1. Pre-Handling Preparations:

* Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for Trimethylcyclohexanone.[2]

o Ensure Proper Ventilation: All handling of this chemical should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[1][2]

o Assemble all necessary PPE: Have all required personal protective equipment readily
available and inspect it for any damage before use.

e Locate Emergency Equipment: Be aware of the location and proper operation of the nearest
safety shower, eyewash station, and fire extinguisher.[2]
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2. Handling the Chemical:

e Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
ensure that containers are properly grounded and bonded when transferring the chemical.[2]

[3]

» Keep Away from Ignition Sources: Ensure there are no open flames, hot surfaces, or sparks
in the vicinity of where the chemical is being handled.[1][2][3]

» Avoid Inhalation: Do not breathe vapors or mists.[2]
» Avoid Contact: Avoid contact with eyes, skin, and clothing.[1]

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[2]

3. Storage:

o Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible
substances such as oxidizing agents and strong acids.[1][3]

o Keep away from sources of ignition.[1][3]

Emergency Procedures: Spill and Exposure
Immediate and appropriate action is crucial in the event of a spill or exposure.
Spill Response

First Aid Measures
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Exposure First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1]

Flush skin with plenty of water for at least 15
Skin Contact minutes while removing contaminated clothing

and shoes. Seek medical attention.[1]

Remove from exposure and move to fresh air

immediately. If breathing is difficult, give oxygen.

Inhalation ] o
If breathing has ceased, apply artificial
respiration. Seek medical attention.[1]
Do NOT induce vomiting. If conscious and alert,
Ingestion rinse mouth and drink 2-4 cupfuls of milk or

water. Seek medical attention.[1]

Disposal Plan
Proper disposal of Trimethylcyclohexanone and any contaminated materials is critical to
prevent environmental contamination and personal exposure.

1. Waste Segregation:

o Chemical Waste: Unused or waste Trimethylcyclohexanone should be collected in a
designated, properly labeled, and sealed container for hazardous waste.[2]

+ Contaminated PPE: Disposable gloves, lab coats, and other contaminated items should be
collected in a separate, clearly labeled hazardous waste container.[2]

2. Disposal Procedure:

o Approved Waste Disposal: All waste materials must be disposed of through an approved
hazardous waste disposal company.[2][3] Do not pour this chemical down the drain.[2]
Chemical waste generators must comply with all federal, state, and local hazardous waste
regulations.[1]
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Standard Operating Procedure Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Trimethylcyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229504#personal-protective-equipment-for-
handling-trimethylcyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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